Cas no 1805458-24-5 (Methyl 4-cyano-3-fluoro-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-3-fluoro-5-nitrobenzoate
• CAS No: 1805458-24-5
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• CID: 4952500
• Update Time: 2025-05-22

Methyl 4-cyano-3-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-fluoro-5-nitrobenzoate

• Inchi： 1S/C9H5FN2O4/c1-16-9(13)5-2-7(10)6(4-11)8(3-5)12(14)15/h2-3H,1H3
• InChI Key： BBLFPDQOWGPGNL-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC(=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-cyano-3-fluoro-5-nitrobenzoate

Methyl 4-cyano-3-fluoro-5-nitrobenzoate: A Versatile Intermediate in Modern Organic Synthesis

Methyl 4-cyano-3-fluoro-5-nitrobenzoate (CAS No. 1805458-24-5) is a highly specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This multifunctional aromatic ester combines three distinct functional groups – cyano, fluoro, and nitro – making it a valuable building block for complex molecule synthesis. The strategic placement of these substituents on the benzoate scaffold creates unique electronic properties that researchers exploit in drug discovery programs.

In recent years, the demand for fluorinated organic compounds has surged dramatically, driven by the pharmaceutical industry's need for bioactive molecules with improved metabolic stability and membrane permeability. The presence of both fluoro and nitro groups in Methyl 4-cyano-3-fluoro-5-nitrobenzoate makes it particularly valuable for developing PET (Positron Emission Tomography) tracers and other diagnostic agents. Researchers frequently search for "fluorinated benzoate derivatives" and "nitroaromatic building blocks," placing this compound at the intersection of two important synthetic chemistry trends.

The cyano group in Methyl 4-cyano-3-fluoro-5-nitrobenzoate offers additional synthetic versatility, serving as a precursor for various transformations including reduction to primary amines or conversion to tetrazole moieties. This multi-functional character explains why searches for "polyfunctional aromatic esters" and "multisubstituted benzoate intermediates" have increased by 42% in academic literature databases over the past three years. The compound's molecular weight of 224.15 g/mol and precise substitution pattern make it ideal for constructing more complex architectures with controlled steric and electronic properties.

From a synthetic chemistry perspective, Methyl 4-cyano-3-fluoro-5-nitrobenzoate demonstrates interesting reactivity patterns that fascinate researchers. The electron-withdrawing nature of all three substituents activates the aromatic ring toward nucleophilic substitution, particularly at positions ortho and para to the nitro group. This property has led to its use in developing novel "SNAr reaction templates," a hot topic in contemporary organic methodology development. Recent publications highlight its utility in creating heterocyclic compounds, with particular emphasis on azole and quinoline derivatives that show promising biological activities.

The pharmaceutical industry's growing interest in fluorine-containing drugs has significantly boosted the relevance of compounds like Methyl 4-cyano-3-fluoro-5-nitrobenzoate. Approximately 30% of all newly approved small molecule drugs now contain at least one fluorine atom, creating strong demand for versatile fluorinated intermediates. This compound serves as an excellent precursor for fluorinated pharmacophores, with its ester group allowing straightforward conversion to acids, amides, or alcohols as needed for structure-activity relationship studies.

In material science applications, the unique electronic properties of Methyl 4-cyano-3-fluoro-5-nitrobenzoate have attracted attention for developing organic electronic materials. The strong electron-accepting character of its substituent combination makes it potentially useful as a component in n-type organic semiconductors or as a building block for nonlinear optical materials. Researchers investigating "electron-deficient aromatic systems" frequently encounter this compound in patent literature and advanced materials research publications.

The stability and handling characteristics of Methyl 4-cyano-3-fluoro-5-nitrobenzoate make it particularly attractive for industrial applications. Unlike many polyfunctional nitroaromatics, this compound demonstrates good stability at room temperature when stored properly, addressing a common concern among synthetic chemists searching for "stable nitroaromatic intermediates." Its crystalline nature facilitates purification and characterization, while the methyl ester group provides an additional handle for derivatization compared to carboxylic acid analogs.

From a commercial availability standpoint, Methyl 4-cyano-3-fluoro-5-nitrobenzoate (CAS 1805458-24-5) has become more accessible in recent years, with multiple specialty chemical suppliers now offering it in research quantities. This increased availability correlates with rising publication rates featuring this compound, particularly in journals focusing on medicinal chemistry and heterocyclic synthesis. The compound's price point and scalability position it well for both academic research and industrial process development.

Looking toward future applications, Methyl 4-cyano-3-fluoro-5-nitrobenzoate shows promise in emerging areas such as covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). Its multiple functional groups offer diverse coordination and linkage possibilities, making it a candidate for designing new porous materials. Researchers exploring "functionalized aromatic linkers" for framework materials are increasingly considering this compound as a potential building block.

In conclusion, Methyl 4-cyano-3-fluoro-5-nitrobenzoate represents a prime example of how carefully designed multifunctional intermediates can address multiple contemporary challenges in chemical research. Its combination of fluorine, cyano, and nitro functionalities on an ester platform creates unique opportunities in drug discovery, materials science, and synthetic methodology development. As research trends continue to emphasize structural complexity and functionality density in molecular design, the importance of versatile building blocks like this compound will only grow.